Cas no 362690-53-7 (Benzene,1,2,4-trifluoro-5-isothiocyanato-)
362690-53-7 structure
Product Name:Benzene,1,2,4-trifluoro-5-isothiocyanato-
CAS No:362690-53-7
MF:C7H2F3NS
MW:189.157690525055
MDL:MFCD03093811
CID:297164
PubChem ID:2760794
Update Time:2025-04-19
Benzene,1,2,4-trifluoro-5-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,4-trifluoro-5-isothiocyanato-
- Benzene, 1,2,4-trifluoro-5-isothiocyanato- (9CI)
- 1,2,4-Trifluoro-5-isothiocyanatobenzene
- AKOS012111434
- LVUMWUTYBBSJEO-UHFFFAOYSA-N
- SY326082
- DTXSID90375355
- MFCD03093811
- 362690-53-7
- 2,4,5-trifluorophenylisothiocyanate
- 2,4,5-Trifluorophenyl isothiocyanate
- SCHEMBL1399737
-
- MDL: MFCD03093811
- Inchi: 1S/C7H2F3NS/c8-4-1-6(10)7(11-3-12)2-5(4)9/h1-2H
- InChI Key: LVUMWUTYBBSJEO-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C(=CC=1F)F)F
Computed Properties
- Exact Mass: 188.98606
- Monoisotopic Mass: 188.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 12.36
Benzene,1,2,4-trifluoro-5-isothiocyanato- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009601-1g |
2,4,5-Trifluorophenylisothiocyanate |
362690-53-7 | 97% | 1g |
£64.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1251549-250mg |
Benzene,1,2,4-trifluoro-5-isothiocyanato- |
362690-53-7 | 97% | 250mg |
$315 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251549-1g |
Benzene,1,2,4-trifluoro-5-isothiocyanato- |
362690-53-7 | 97% | 1g |
$460 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251549-5g |
Benzene,1,2,4-trifluoro-5-isothiocyanato- |
362690-53-7 | 97% | 5g |
$1030 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251549-25g |
Benzene,1,2,4-trifluoro-5-isothiocyanato- |
362690-53-7 | 97% | 25g |
$3375 | 2024-06-07 | |
| Oakwood | 009601-250mg |
2,4,5-Trifluorophenyl isothiocyanate |
362690-53-7 | 97% | 250mg |
$90.00 | 2024-07-19 | |
| Oakwood | 009601-1g |
2,4,5-Trifluorophenyl isothiocyanate |
362690-53-7 | 97% | 1g |
$180.00 | 2024-07-19 | |
| Oakwood | 009601-5g |
2,4,5-Trifluorophenyl isothiocyanate |
362690-53-7 | 97% | 5g |
$540.00 | 2024-07-19 | |
| Oakwood | 009601-25g |
2,4,5-Trifluorophenyl isothiocyanate |
362690-53-7 | 97% | 25g |
$1995.00 | 2024-07-19 | |
| A2B Chem LLC | AD39634-250mg |
Benzene,1,2,4-trifluoro-5-isothiocyanato- |
362690-53-7 | 97% | 250mg |
$213.00 | 2024-04-20 |
Benzene,1,2,4-trifluoro-5-isothiocyanato- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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